Cas no 174456-76-9 (ethyl rel-(1R,5S,6r)-3-benzyl-3-azabicyclo[3.1.0]hexane-6-carboxylate)

• Product Name: ethyl rel-(1R,5S,6r)-3-benzyl-3-azabicyclo[3.1.0]hexane-6-carboxylate
• CAS No: 174456-76-9
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• MDL: MFCD20126207
• CID: 4612714
• PubChem ID: 11791445
• Update Time: 2025-08-05

ethyl rel-(1R,5S,6r)-3-benzyl-3-azabicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EXO-3-BENZYL-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLIC ACID ETHYL ESTER
• ethyl (1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexane-6-carboxylate
• Ethyl cis-3-benzyl-3-aza-bicyclo[3.1.0]hexane-6-carboxylate
• PB19715
• ethyl rel-(1R,5S,6r)-3-benzyl-3-azabicyclo[3.1.0]hexane-6-carboxylate
• 3-Azabicyclo[3.1.0]hexane-6-carboxylic acid, 3-(phenylmethyl)-, ethylester, (1a,5a,6a)-
• SCHEMBL18517409
• BS-42974
• 174456-76-9
• MFCD08752388
• EXO-3-BENZYL-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLICACIDETHYLESTER
• SCHEMBL19971674
• P12697

• MDL： MFCD20126207
• Inchi： 1S/C15H19NO2/c1-2-18-15(17)14-12-9-16(10-13(12)14)8-11-6-4-3-5-7-11/h3-7,12-14H,2,8-10H2,1H3/t12-,13+,14?
• InChI Key： YUKFHBYDDJRSIY-PBWFPOADSA-N
• SMILES： O(CC)C(C1[C@H]2CN(CC3C=CC=CC=3)C[C@H]21)=O

Computed Properties

• Exact Mass: 245.141578849 g/mol
• Monoisotopic Mass: 245.141578849 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5
• Molecular Weight: 245.32

ethyl rel-(1R,5S,6r)-3-benzyl-3-azabicyclo[3.1.0]hexane-6-carboxylate Security Information

• Storage Condition：(BD315390)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on ethyl rel-(1R,5S,6r)-3-benzyl-3-azabicyclo[3.1.0]hexane-6-carboxylate

Introduction to Ethyl Rel-(1R,5S,6r)-3-Benzyl-3-Azabicyclo[3.1.0]Hexane-6-Carboxylate (CAS No. 174456-76-9)

Ethyl rel-(1R,5S,6r)-3-Benzyl-3-Azabicyclo[3.1.0]hexane-6-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique chemical structure and its CAS number 174456-76-9, represents a fascinating example of molecular complexity and functional diversity. The presence of a benzyl group and an azabicyclo[3.1.0]hexane core in its molecular framework suggests potential applications in the development of novel therapeutic agents.

The< strong>Ethyl rel-(1R,5S,6r)-3-Benzyl-3-Azabicyclo[3.1.0]hexane-6-carboxylate molecule exhibits a stereochemical configuration that is critical for its biological activity. The specific arrangement of the stereocenters at positions 1, 5, and 6 (indicated by the notation 1R,5S,6r) plays a pivotal role in determining its interactions with biological targets. This stereochemical precision is often a key factor in the efficacy and selectivity of pharmacological compounds.

In recent years, there has been growing interest in the development of bicyclic structures as pharmacophores due to their inherent stability and binding affinity. The azabicyclo[3.1.0]hexane scaffold, as seen in this compound, is particularly noteworthy for its ability to mimic natural amino acid motifs, which can be leveraged to design molecules that interact with biological systems in a highly specific manner.

One of the most compelling aspects of< strong>Ethyl rel-(1R,5S,6r)-3-Benzyl-3-Azabicyclo[3.1.0]hexane-6-carboxylate is its potential as a building block for more complex drug candidates. The carboxylate ester group at the 6-position provides a versatile handle for further chemical modifications, allowing researchers to explore various functionalization strategies. This flexibility is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. These tools have been instrumental in evaluating the< strong>Ethyl rel-(1R,5S,6r)-3-Benzyl-3-Azabicyclo[3.1.0]hexane-6-carboxylate molecule's potential as a lead compound for drug development. Studies suggest that its unique structural features may make it an effective candidate for targeting enzymes involved in critical biological pathways.

The benzyl group in the molecule also contributes to its overall functionality by providing a hydrophobic anchor that can enhance binding affinity to certain biological targets. This feature is particularly relevant in the context of designing small-molecule inhibitors that require precise spatial orientation to exert their effects.

Investigations into the< strong>Ethyl rel-(1R,5S,6r)-3-Benzyl-3-Azabicyclo[3.1.0]hexane-6-carboxylate compound have revealed intriguing insights into its reactivity and potential applications in synthetic chemistry. Its ability to participate in various organic transformations makes it a valuable intermediate for constructing more complex molecules with tailored biological activities.

The stereochemical integrity of this compound is further highlighted by its resistance to epimerization under standard conditions, which ensures consistent performance in synthetic protocols and biological assays. This stability is often a desirable trait in lead compounds that are intended for further optimization.

In conclusion, Ethyl rel-(1R,5S,6r)-3-Benzyl-3-Azabicyclo[3.1.0]hexane-6-carboxylate represents a promising candidate for pharmaceutical research due to its unique structural features and functional versatility. Its potential as a building block for novel therapeutic agents underscores the importance of exploring diverse chemical scaffolds in drug discovery efforts.